Cas no 127942-31-8 (4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-thiazolyl]-)

4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-thiazolyl]- structure
127942-31-8 structure
Product Name:4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-thiazolyl]-
CAS No:127942-31-8
MF:C15H21N7O3S2
MW:411.50233912468
CID:203003
PubChem ID:148100
Update Time:2025-04-19

4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-thiazolyl]-
    • 2-(4-aminobutanoylamino)-N-[4-(3-aminopropylcarbamoyl)-1,3-thiazol-2-yl]-1,3-thiazole-4-carboxamide
    • 4-Thiazolecarboxamide, 2-((4-amino-1-oxobutyl)amino)-N-(4-(((3-aminopr opyl)amino)carbonyl)-2-thiazolyl)-
    • 4-Thiazolecarboxamide,2-[(4-amino-1-oxobutyl)amino]-N-[4-[[(3-aminopropyl)amino]carbonyl]-2-th...
    • 2-(((2-((4-Aminobutanoyl)amino)-1,3-thiazol-4-yl)carbonyl)amino)-N-(3-aminopropyl)-1,3-thiazole-4-carboxamide hydrobromide
    • AC1L3WFM
    • NCI60_013407
    • Netropsin (Thia-Nt)
    • NSC640231
    • Thia-net
    • 2-[[2-(4-Aminobutyrylamino)thiazol-4-yl]carbonylamino]-N-(3-aminopropyl)thiazole-4-carboxamide
    • DTXSID70155733
    • CHEMBL2008724
    • 4-Thiazolecarboxamide, 2-((4-amino-1-oxobutyl)amino)-N-(4-(((3-aminopr opyl)amino)carbonyl)-2-thiazo
    • 127942-31-8
    • 4-Thiazolecarboxamide, 2-((4-amino-1-oxobutyl)amino)-N-(4-(((3-aminopropyl)amino)carbonyl)-2-thiazolyl)-
    • 2-(4-aminobutanoylamino)-N-[4-(3-aminopropylcarbamoyl)thiazol-2-yl]thiazole-4-carboxamide
    • Inchi: 1S/C15H21N7O3S2/c16-4-1-3-11(23)21-14-20-10(8-26-14)13(25)22-15-19-9(7-27-15)12(24)18-6-2-5-17/h7-8H,1-6,16-17H2,(H,18,24)(H,19,22,25)(H,20,21,23)
    • InChI Key: NOPYGMHKXXIDPJ-UHFFFAOYSA-N
    • SMILES: S1C=C(C(NC2=NC(=CS2)C(NCCCN)=O)=O)N=C1NC(CCCN)=O

Computed Properties

  • Exact Mass: 411.11503
  • Monoisotopic Mass: 411.114729
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 222
  • Surface Charge: 0
  • Tautomer Count: 30
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.466
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.69
  • PSA: 165.12
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